
Personal protective equipment for handling IDO-
IN-2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IDO-IN-2

Cat. No.: B608059 Get Quote

Essential Safety and Handling Guide for IDO-IN-2
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling IDO-IN-2. The following procedures are designed to

ensure the safe handling, storage, and disposal of this potent indoleamine 2,3-dioxygenase 1

(IDO1) inhibitor.

Chemical and Physical Properties

A summary of the key physical and chemical properties of IDO-IN-2 is provided below for quick

reference.
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Property Value

CAS Number 1668565-74-9

Molecular Formula C₂₉H₃₅N₇O

Molecular Weight 497.6 g/mol

Appearance Solid

Purity ≥98%

UV/Vis. (max) 257 nm

Solubility
DMF: ~10 mg/mLDMSO: ~10 mg/mLEthanol: ~2

mg/mL

Storage Temperature -20°C

Stability ≥4 years at -20°C

Data sourced from AbMole BioScience and Cayman Chemical product information.[1][2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling IDO-IN-2 to prevent inhalation,

ingestion, and contact with skin and eyes.[2]

Recommended Personal Protective Equipment:

Equipment Type Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection
Safety glasses with side shields or goggles. A

face shield may be required for splash hazards.

Skin and Body Protection Laboratory coat.

Respiratory Protection
A suitable respirator should be used if dust or

aerosols are generated.[1]
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Operational and Handling Plan
Handling:

Avoid the formation of dust and aerosols.[1]

Use only in a well-ventilated area, preferably in a chemical fume hood.[1]

Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[2]

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly sealed container in a cool, well-ventilated area.[1]

Keep away from direct sunlight and sources of ignition.[1]

The recommended storage temperature is -20°C.[1]

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of water. Remove contaminated clothing. If

irritation persists, seek medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1]

Ingestion

Wash out the mouth with water if the person is

conscious. Do not induce vomiting. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[1]
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Disposal Plan
Dispose of IDO-IN-2 and its containers in accordance with all applicable local, state, and

federal regulations. This material should be considered hazardous waste.

Waste Handling:

Solid Waste: Collect in a designated, labeled, and sealed container for chemical waste.

Liquid Waste (Solutions): Collect in a designated, labeled, and sealed container for liquid

chemical waste. Do not dispose of down the drain.

Contaminated Materials: Any materials that have come into contact with IDO-IN-2, such as

gloves, pipette tips, and labware, should be treated as hazardous waste and disposed of

accordingly.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling IDO-IN-2 in a laboratory

setting, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hoelzel-biotech.com [hoelzel-biotech.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling IDO-IN-2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608059#personal-protective-equipment-for-handling-
ido-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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